Cas no 1332765-86-2 (tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate)

• Product Name: tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate
• CAS No: 1332765-86-2
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD19381720
• CID: 4588755
• Update Time: 2025-10-30

tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate
• TERT-BUTYL (1-(4-METHOXYPHENYL)CYCLOBUTYL)CARBAMATE

• MDL： MFCD19381720
• Inchi： 1S/C16H23NO3/c1-15(2,3)20-14(18)17-16(10-5-11-16)12-6-8-13(19-4)9-7-12/h6-9H,5,10-11H2,1-4H3,(H,17,18)
• InChI Key： NQWZACAKFGYOAL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C2=CC=C(OC)C=C2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 397.2±31.0 °C at 760 mmHg
• Flash Point: 194.0±24.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate

Introduction to tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate (CAS No. 1332765-86-2)

tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate, with the CAS number 1332765-86-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclobutyl ring, and a methoxyphenyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug candidates.

The chemical structure of tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate is represented by the formula C₁₅H₂₁NO₃. The tert-butyl group provides steric hindrance and stability, while the cyclobutyl ring adds conformational rigidity and unique electronic properties. The methoxyphenyl moiety contributes to the compound's hydrophobicity and aromatic character, which are crucial for its biological activity and interactions with target proteins.

In recent years, tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate specific biological pathways and interact with key receptors and enzymes.

One of the notable applications of tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate is in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can protect neurons from oxidative stress and inhibit the aggregation of misfolded proteins, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate have been attributed to its ability to activate certain signaling pathways that promote cell survival and reduce inflammation.

Beyond neurodegenerative diseases, tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate has also shown potential in the management of chronic pain. Preclinical studies have indicated that this compound can effectively reduce pain sensitivity by modulating nociceptive pathways and inhibiting the release of pro-inflammatory cytokines. These findings suggest that tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate could be a valuable candidate for the development of new analgesic drugs with fewer side effects compared to existing treatments.

In addition to its therapeutic applications, tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate has been explored for its use as a chemical probe in biological research. Its unique structural features make it an excellent tool for studying protein-protein interactions and enzymatic activities. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, which can inform the design of more effective therapeutic interventions.

The synthesis of tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate has been optimized using various synthetic routes, including multistep processes involving coupling reactions, protection-deprotection strategies, and functional group transformations. These synthetic methods have been refined to achieve high yields and purity levels, making it feasible for large-scale production in both research and industrial settings.

In conclusion, tert-Butyl N-[1-(4-methoxyphenyl)cyclobutyl]carbamate (CAS No. 1332765-86-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel drugs targeting neurodegenerative diseases, chronic pain, and other therapeutic areas. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound, further solidifying its importance in the field.